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Compound of Interest

Compound Name: PF-06952229

CAS No.: 1801333-55-0

Cat. No.: B2762056

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
PF-06952229 is a potent and selective, orally bioavailable small-molecule inhibitor of the

transforming growth factor-β (TGF-β) receptor 1 (TGF-βR1), a serine/threonine kinase. By

specifically targeting and binding to TGF-βR1, PF-06952229 effectively blocks the TGF-β

signaling pathway, which is frequently dysregulated in various cancer types. This inhibition

leads to a reduction in the phosphorylation of SMAD2, a key downstream mediator of TGF-β

signaling, thereby modulating the tumor microenvironment and exhibiting antitumor activity.

Preclinical studies have demonstrated its efficacy in murine tumor models, and it has

undergone evaluation in a phase I clinical trial for advanced solid tumors. This document

provides a comprehensive overview of the chemical structure, properties, and biological activity

of PF-06952229, along with available experimental details.

Chemical Structure and Physicochemical Properties
PF-06952229 is a complex heterocyclic molecule with the systematic name 4-((2-(5-chloro-2-

fluorophenyl)-5-(1-methylethyl)-4-pyridinyl)amino)-N-(2-hydroxy-1-(hydroxymethyl)ethyl)-3-
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pyridinecarboxamide. Its chemical identifiers and key physicochemical properties are

summarized in the tables below.

Chemical Identification
Identifier Value

IUPAC Name

4-((2-(5-chloro-2-fluorophenyl)-5-(1-

methylethyl)-4-pyridinyl)amino)-N-(2-hydroxy-1-

(hydroxymethyl)ethyl)-3-pyridinecarboxamide

SMILES
CC(C)c1cnc(cc1Nc2ccncc2C(=O)NC(CO)CO)-

c3cc(ccc3F)Cl

InChI

InChI=1S/C23H24ClFN4O3/c1-13(2)17-10-27-

21(16-7-14(24)3-4-19(16)25)8-22(17)29-20-5-6-

26-9-18(20)23(32)28-15(11-30)12-31/h3-

10,13,15,30-31H,11-12H2,1-2H3,(H,28,32)

(H,26,27,29)

InChIKey IPBLCOKXDQHSQW-UHFFFAOYSA-N

CAS Number 1801333-55-0

Physicochemical Properties
Property Value Source

Molecular Formula C₂₃H₂₄ClFN₄O₃

Molecular Weight 458.91 g/mol

Appearance White to off-white solid

Solubility

DMSO: 92 mg/mL (200.47

mM), Ethanol: 92 mg/mL,

Water: Insoluble

Pharmacology and Mechanism of Action
PF-06952229 is a selective inhibitor of the TGF-β receptor 1 (TGF-βR1), also known as activin

receptor-like kinase 5 (ALK5). The TGF-β signaling pathway plays a crucial role in various
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cellular processes, and its dysregulation is implicated in cancer progression through effects on

the tumor microenvironment, including immunosuppression.

Signaling Pathway
The canonical TGF-β signaling pathway is initiated by the binding of a TGF-β ligand to the

TGF-β type II receptor (TGF-βR2), which then recruits and phosphorylates the type I receptor,

TGF-βR1. Activated TGF-βR1 subsequently phosphorylates the receptor-regulated SMADs (R-

SMADs), SMAD2 and SMAD3. These phosphorylated R-SMADs form a complex with SMAD4,

which then translocates to the nucleus to regulate the transcription of target genes. PF-
06952229 inhibits the kinase activity of TGF-βR1, thereby preventing the phosphorylation of

SMAD2 and SMAD3 and blocking the downstream signaling cascade.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b2762056/docs?utm_src=pdf-body#pf-06952229-a-technical-guide-for-researchers
https://www.benchchem.com/product/b2762056/docs?utm_src=pdf-body#pf-06952229-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2762056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Cytoplasm

Nucleus

TGF-β Ligand

TGF-βR2

Binds

TGF-βR1
(ALK5)

Recruits &
Phosphorylates

SMAD2/3

Phosphorylates

p-SMAD2/3

SMAD2/3-SMAD4
Complex

SMAD4

Target Gene
Transcription

Translocates & Regulates

PF-06952229

Inhibits

Click to download full resolution via product page

Figure 1. TGF-β signaling pathway and the mechanism of action of PF-06952229.
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Biological Activity
In Vitro Activity
PF-06952229 has demonstrated potent inhibition of TGF-βR1 kinase activity and downstream

signaling in various in vitro assays.

Assay Cell Line / System IC₅₀ / EC₅₀ (nM)

TGF-βR1 Kinase Inhibition Biochemical Assay 0.8

pSMAD2 Inhibition MDA-MB-231 cells 46.09

pSMAD2 Inhibition 4T1 cells 66.73

pSMAD2 Inhibition Human PBMCs 151.4

Reversal of TGF-β-mediated

IL-2 suppression
Human T cells 30.90

Unbound IC₅₀ and EC₅₀ values were calculated to be lower. For instance, the unbound IC₅₀ for

pSMAD2 inhibition in MDA-MB-231 cells was 17.28 nM.

In Vivo Activity
In vivo studies in murine models have shown the antitumor efficacy of PF-06952229. In a 4T1

metastatic breast cancer model, while monotherapy with 30 mg/kg PF-06952229 administered

orally twice daily did not significantly impact primary tumor growth, it markedly reduced the

volume of lung metastases. Combination therapy with Palbociclib in an MCF7 xenograft model

resulted in enhanced tumor growth inhibition.

Experimental Protocols
While detailed, step-by-step protocols are proprietary and not fully disclosed in the public

literature, the following sections outline the general methodologies used in the preclinical

evaluation of PF-06952229 based on available information.

Synthesis of PF-06952229
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The synthesis of PF-06952229 is described as a multi-step process involving the careful

optimization of structure-activity relationships to enhance metabolic stability and cell activity.

The synthesis strategy likely involves the coupling of key pyridine-based intermediates.
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Figure 2. Generalized synthetic workflow for PF-06952229.

In Vitro pSMAD2 Inhibition Assay
This assay quantifies the ability of PF-06952229 to inhibit the TGF-β-induced phosphorylation

of SMAD2 in cancer cell lines or peripheral blood mononuclear cells (PBMCs).

General Protocol:

Cell Culture: Cells (e.g., MDA-MB-231, 4T1, or human PBMCs) are cultured in appropriate

media.

Compound Treatment: Cells are pre-incubated with varying concentrations of PF-06952229.

TGF-β Stimulation: Cells are stimulated with TGF-β1 to induce SMAD2 phosphorylation.

Cell Lysis: Cells are lysed to extract total protein.

Quantification of pSMAD2: The levels of phosphorylated SMAD2 and total SMAD2 are

determined, typically by Western blot or a quantitative immunoassay (e.g., ELISA or HTRF).

Data Analysis: The ratio of pSMAD2 to total SMAD2 is calculated, and the IC₅₀ value is

determined from the dose-response curve.
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Figure 3. Experimental workflow for the pSMAD2 inhibition assay.

In Vivo Efficacy Studies
Animal models are used to assess the antitumor activity of PF-06952229.

General Protocol for a Xenograft Model:

Tumor Implantation: Human cancer cells (e.g., MCF7) are implanted into

immunocompromised mice.

Tumor Growth: Tumors are allowed to grow to a specified size.
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Treatment Administration: PF-06952229 is administered to the mice, typically via oral

gavage, at a specified dose and schedule (e.g., 30 mg/kg, twice daily).

Tumor Measurement: Tumor volume is measured regularly throughout the study.

Endpoint Analysis: At the end of the study, tumors and potentially other tissues are harvested

for further analysis (e.g., biomarker analysis like pSMAD2 levels).

Clinical Development
PF-06952229 has been evaluated in a Phase I clinical trial (NCT03685591) in adult patients

with advanced solid tumors. The study assessed the safety, tolerability, pharmacokinetics, and

pharmacodynamics of PF-06952229 as both a monotherapy and in combination with other

agents. The trial reported manageable toxicity, and some patients achieved durable responses

or disease stabilization.

Conclusion
PF-06952229 is a promising selective inhibitor of TGF-βR1 with demonstrated preclinical

antitumor activity. Its ability to modulate the tumor microenvironment through the inhibition of

the TGF-β signaling pathway makes it a molecule of significant interest for further cancer

research and therapeutic development. The information provided in this guide serves as a

valuable resource for researchers in the field of oncology and drug discovery.

To cite this document: BenchChem. [PF-06952229: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2762056/docs#pf-06952229-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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